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Introduction
DB818 is a small molecule inhibitor of the Homeobox A9 (HOXA9) transcription factor.[1][2]

HOXA9 is a critical regulator of hematopoiesis and its overexpression is a significant driver in

acute myeloid leukemia (AML), where it is associated with a poor prognosis.[1][3] DB818 has

demonstrated potential as a therapeutic agent by inhibiting the growth of AML cell lines and

inducing apoptosis.[1] These application notes provide a detailed protocol for the subcutaneous

(s.c.) administration of DB818 in murine models, a common method for preclinical evaluation of

novel therapeutic compounds.

Data Presentation
The following table summarizes the quantitative parameters for the subcutaneous injection of

DB818 in mice as reported in preclinical studies.

Parameter Value Reference

Dosage 12.5 mg/kg and 25 mg/kg [2][4]

Frequency Once daily [2][4]

Duration 4 consecutive days [2][4]

Administration Route Subcutaneous (s.c.) [2][4]
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Experimental Protocols
This section details the necessary materials and the step-by-step procedure for the preparation

and subcutaneous injection of DB818 in mice.

Materials
DB818 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween 80 (Polysorbate 80)

Sterile saline (0.9% NaCl)

Sterile 1.5 mL microcentrifuge tubes

Sterile insulin syringes with permanently attached needles (28-30 gauge)

Analytical balance

Vortex mixer

Animal scale

70% ethanol wipes

Appropriate personal protective equipment (PPE)

Preparation of DB818 Formulation (Example for a 10
mg/mL stock solution)
Note: The following is a common vehicle for compounds soluble in DMSO for in vivo studies. It

is recommended to perform a small-scale formulation test to ensure the solubility and stability

of DB818 in this vehicle.
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Vehicle Preparation: Prepare a fresh vehicle solution consisting of 10% DMSO, 40%

PEG300, 5% Tween 80, and 45% sterile saline.

For 1 mL of vehicle: 100 µL DMSO, 400 µL PEG300, 50 µL Tween 80, and 450 µL sterile

saline.

DB818 Stock Solution:

Weigh the required amount of DB818 powder.

In a sterile 1.5 mL microcentrifuge tube, dissolve the DB818 powder in the appropriate

volume of the prepared vehicle to achieve the desired final concentration (e.g., 10 mg/mL).

Vortex thoroughly until the powder is completely dissolved. Visually inspect for any

particulates.

Subcutaneous Injection Procedure
Animal Preparation:

Weigh the mouse accurately using an animal scale to determine the correct injection

volume.

Calculate the required volume of the DB818 formulation based on the mouse's weight and

the desired dosage (e.g., for a 20g mouse at 25 mg/kg, the volume of a 10 mg/mL solution

would be 50 µL).

Handling and Restraint:

Gently but firmly restrain the mouse. One common method is to scruff the loose skin at the

back of the neck between the thumb and forefinger. This will create a "tent" of skin.[5][6]

Injection Site:

The preferred site for subcutaneous injection is the interscapular region (between the

shoulder blades).[7]

Wipe the injection site with a 70% ethanol wipe and allow it to dry.
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Injection:

Hold the syringe with the needle bevel facing up.

Insert the needle at the base of the skin tent, parallel to the spine.[7] Be careful not to

puncture the underlying muscle or pass through the other side of the skin fold.

Gently pull back the plunger to ensure the needle is not in a blood vessel (aspiration). If

blood appears in the syringe hub, withdraw the needle and inject at a new site with a fresh

needle.[6][8]

If no blood is aspirated, slowly and steadily depress the plunger to inject the full volume of

the DB818 solution. A small bleb or lump will form under the skin.[7]

Post-Injection:

Withdraw the needle and apply gentle pressure to the injection site with a sterile gauze

pad for a few seconds to prevent leakage.

Return the mouse to its cage and monitor for any adverse reactions, such as distress,

lethargy, or irritation at the injection site.

Dispose of the syringe and needle in a designated sharps container.
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Caption: Workflow for subcutaneous injection of DB818 in mice.
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Caption: Simplified HOXA9 signaling pathway in AML.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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